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Compound of Interest

(S)-Methyl 2-amino-3-
Compound Name:

(tritylthio)propanoate
CAS No.: 115545-85-2
Cat. No.: B3022741

Get Quote

Executive Summary

In peptide chemistry and medicinal research, the selection between the free acid form (H-
Cys(Trt)-OH) and the methyl ester form (H-Cys(Trt)-OMe) of S-Trityl-L-Cysteine is not merely a
matter of protecting group strategy—it is a decision that dictates solubility, reaction kinetics,

and downstream processing.

o H-Cys(Trt)-OH is primarily a zwitterionic building block used in Solid-Phase Peptide
Synthesis (SPPS) precursor manufacturing and, notably, as a bioactive small molecule

inhibitor of kinesin Eg5.

o H-Cys(Trt)-OMe is the standard C-terminal "anchor” for solution-phase synthesis. Its
esterification renders the molecule soluble in organic solvents (DCM, chloroform), enabling
homogeneous coupling reactions that are impossible with the poorly soluble zwitterionic
acid.
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This guide dissects the physicochemical divergences, synthetic utilities, and critical handling

protocols for both analogues.

Chemical Profile & Physicochemical Divergence

The fundamental difference lies in the C-terminus: the free carboxylic acid versus the methyl

ester. This modification drastically alters the physical state and solubility profile.

Feature H-Cys(Trt)-OH H-Cys(Trt)-OMe[1] - HCI
) ) S-Trityl-L-cysteine methyl ester
IUPAC Name S-Trityl-L-cysteine )
hydrochloride
CAS Number 2799-07-7 62675-68-7 (HCI salt)
Molecular Weight 363.47 g/mol 413.96 g/mol (as HCI salt)
State Zwitterionic Powder Crystalline Salt

Solubility (Organic)

Poor in DCM/CHCI3; Soluble in
DMSO, DMF

High in DCM, CHCIs, DMF,
MeOH

Solubility (Aqueous)

Poor (requires pH adjustment)

Soluble (as salt)

pKa (approx)

-COOH: ~1.9,

-NHs*: ~8.4

-NHs*: ~7.0-7.5 (Ester lowers
pKa)

Primary Utility

SPPS Building Block /

Bioactive Inhibitor

Solution Phase C-Terminal

Residue

The Solubility-Reactivity Nexus

o H-Cys(Trt)-OH: As a zwitterion, the strong ionic interaction between the carboxylate and

ammonium groups creates a high lattice energy. It is notoriously difficult to dissolve in non-

polar organic solvents like Dichloromethane (DCM), which limits its utility as a nucleophile in

standard solution-phase couplings.

o H-Cys(Trt)-OMe: The esterification caps the carboxylic acid, preventing zwitterion formation.

Supplied as an HCl salt, it is easily solubilized in DCM. Upon neutralization with a tertiary
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base (e.g., DIEA), the free amine becomes available for coupling without precipitation

issues.

Mechanistic Functionality & Synthetic Utility
A. H-Cys(Trt)-OMe: The Solution Phase Workhorse

In solution-phase peptide synthesis, H-Cys(Trt)-OMe serves as the C-terminal acceptor. The
methyl ester performs two critical functions:

e Protection: It prevents the C-terminus from competing as a nucleophile, ensuring
chemoselective amide bond formation at the N-terminus.

» Solubility Tag: It increases the lipophilicity of the growing peptide chain, facilitating
purification via extraction (organic/aqueous workups).

Critical Control Point (Racemization): Cysteine derivatives are prone to racemization during
coupling due to the high acidity of the

-proton, exacerbated by the electron-withdrawing sulfur. When neutralizing H-Cys(Trt)-
OMe-HCI, avoid large excesses of base. Use exactly 1.0-1.1 equivalents of DIEA relative to the
HCI salt to liberate the amine. Excess base promotes enolization and loss of chirality.

B. H-Cys(Trt)-OH: The Bioactive & SPPS Precursor

While less common in direct solution coupling (due to solubility), H-Cys(Trt)-OH is critical in two
arenas:

o Fragment Condensation/SPPS: It is the precursor for generating Fmoc-Cys(Trt)-OH. In
convergent synthesis, it can be used as the C-terminal acid fragment, though the carboxyl
group must be activated (e.g., as a pentafluorophenyl ester) or attached to a resin (e.g., 2-
Chlorotrityl chloride resin).

 Biological Activity: Uniquely, the free acid form is a potent, specific inhibitor of the mitotic
kinesin Eg5. It inhibits microtubule sliding velocity (IC50 ~500 nM), arresting cells in mitosis
(monoastral spindles).[2] The ester form (OMe) is typically inactive in this context until
hydrolyzed.
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Visualization: Synthetic Pathways

The following diagram illustrates the divergent workflows for the two compounds.
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Figure 1: Divergent application pathways. H-Cys(Trt)-OH serves as a biological inhibitor or
SPPS precursor, while H-Cys(Trt)-OMe is the reagent of choice for solution-phase synthesis.

Experimental Protocols
Protocol A: Solution Phase Coupling with H-Cys(Trt)-
OMe

Objective: Couple Boc-Phe-OH to H-Cys(Trt)-OMe to form Boc-Phe-Cys(Trt)-OMe.

 Dissolution: In a round-bottom flask, dissolve H-Cys(Trt)-OMe - HCI (1.0 mmol, 414 mg) in
dry DCM (10 mL).

» Neutralization (Critical): Add DIEA (Diisopropylethylamine) (1.0 mmol, 174 pL) dropwise at
0°C. Note: Do not add excess base to prevent racemization.

» Activation: In a separate vial, dissolve Boc-Phe-OH (1.1 mmol) and EDC-HCI (1.1 mmol) and
HOBLt (1.1 mmol) in DMF/DCM (1:1). Stir for 5 minutes.

o Coupling: Add the activated Boc-Phe solution to the Cysteine solution. Stir at 0°C for 1 hour,
then warm to Room Temperature (RT) overnight.
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o Workup: Dilute with EtOAc. Wash sequentially with 5% KHSOa4 (removes unreacted
amine/base), Sat. NaHCOs (removes unreacted acid), and Brine. Dry over NazSOa.

e Result: Boc-Phe-Cys(Trt)-OMe is obtained as a foam/solid.

Protocol B: Saponification of Methyl Ester

Objective: Convert X-Cys(Trt)-OMe to X-Cys(Trt)-OH without removing the Trityl group.
e Challenge: The Trityl group is acid-labile but base-stable. However, harsh base can cause

-elimination (formation of dehydroalanine).

o Method:

o Dissolve peptide methyl ester in THF/MeOH (3:1).

[e]

Add LiOH (2.0 eq) dissolved in minimal water at 0°C.

o

Monitor by TLC/HPLC. Reaction is usually complete in 1-2 hours.

[¢]

Neutralization: Carefully acidify to pH 3—4 using 1M KHSOa4 (Avoid strong mineral acids
like HCI which might cleave the Trityl group).

Extract with EtOAc.

[¢]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. H-Cys(Trt)-OH | CAS:2799-07-7 | Potent, selective inhibitor of mitotic kinesin Eg5 | High
Purity | Manufacturer BioCrick [biocrick.com]

¢ 2. selleckchem.com [selleckchem.com]

¢ 3. H-Cys(Trt)-OH - Bachem AG [bioscience.co.uk]
¢ 4. pdf.benchchem.com [pdf.benchchem.com]

¢ 5. pdf.benchchem.com [pdf.benchchem.com]
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[https://www.benchchem.com/product/b3022741/docs#technical-deep-dive-comparative-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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